2,6-difluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C16H11F2N3OS/c17-10-3-1-4-11(18)14(10)16(22)21-9-12-15(20-7-6-19-12)13-5-2-8-23-13/h1-8H,9H2,(H,21,22)
• InChI Key: WGEXJPNUCAOSNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC2=NC=CN=C2C3=CC=CS3)F
• Molecular Formula: C16H11F2N3OS
• Molecular Weight: 331.3 g/mol

Description

2,6-difluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and cancer research. This compound is also known as GSK-J4 and has been extensively studied for its ability to inhibit the activity of the histone demethylase JMJD3, which plays a crucial role in the regulation of gene expression.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide involves the inhibition of the histone demethylase JMJD3. This enzyme plays a crucial role in the regulation of gene expression by removing methyl groups from histone proteins, which can activate or repress gene transcription. By inhibiting JMJD3, this compound can modulate gene expression and affect various cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the specific cellular context. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the expression of anti-apoptotic proteins. Additionally, it can modulate the immune response by affecting the expression of cytokines and chemokines, making it a potential candidate for the treatment of inflammatory and autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,6-difluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide is its high specificity for JMJD3, which makes it a valuable tool for studying the role of this enzyme in various cellular processes. Additionally, this compound is relatively stable and can be easily synthesized in the laboratory. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 2,6-difluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide. One potential direction is the development of new derivatives with improved solubility and bioavailability, which could enhance their therapeutic potential. Additionally, further studies are needed to elucidate the specific cellular processes and signaling pathways affected by this compound, which could provide insights into its potential applications in various fields such as cancer research and drug discovery. Finally, the development of new methods for the delivery of this compound to specific tissues and organs could enhance its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of 2,6-difluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide involves the reaction of 2,6-difluorobenzoyl chloride with 3-(thiophen-2-yl)pyrazine-2-carbaldehyde in the presence of a base such as triethylamine. The resulting intermediate is then reacted with methylamine to obtain the final product.

Scientific Research Applications

2,6-difluoro-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new anticancer drugs. Additionally, this compound has also been studied for its potential applications in the treatment of inflammation, autoimmune disorders, and neurodegenerative diseases.